3-[(anilinocarbonyl)amino]-3-(3-nitrophenyl)propanoic acid

• IUPAC Name: 3-(3-nitrophenyl)-3-(phenylcarbamoylamino)propanoic acid
• InChI: InChI=1S/C16H15N3O5/c20-15(21)10-14(11-5-4-8-13(9-11)19(23)24)18-16(22)17-12-6-2-1-3-7-12/h1-9,14H,10H2,(H,20,21)(H2,17,18,22)
• InChI Key: XWYPPEXCJAXJDZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)NC(CC(=O)O)C2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C16H15N3O5
• Molecular Weight: 329.31 g/mol

Description

3-[(Anilinocarbonyl)amino]-3-(3-nitrophenyl)propanoic acid, also known as ANPA, is a chemical compound that has been widely used in scientific research. It is a synthetic peptide that belongs to the class of amino acid derivatives and has a molecular formula of C16H15N3O5.

Mechanism of Action

3-[(anilinocarbonyl)amino]-3-(3-nitrophenyl)propanoic acid functions as a protease substrate by mimicking the natural substrate of the enzyme. When the enzyme cleaves the peptide bond in 3-[(anilinocarbonyl)amino]-3-(3-nitrophenyl)propanoic acid, it releases a chromophore that can be detected using spectroscopic methods. This allows researchers to monitor the activity of the enzyme in real-time.
Biochemical and Physiological Effects:
3-[(anilinocarbonyl)amino]-3-(3-nitrophenyl)propanoic acid has been shown to have a variety of biochemical and physiological effects. It has been used to study the role of proteases in various diseases such as cancer, Alzheimer's disease, and cardiovascular disease. 3-[(anilinocarbonyl)amino]-3-(3-nitrophenyl)propanoic acid has also been used to study the mechanisms of protein degradation and the regulation of protein turnover.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-[(anilinocarbonyl)amino]-3-(3-nitrophenyl)propanoic acid is its versatility. It can be used to study a wide range of proteases and is compatible with a variety of spectroscopic methods. However, 3-[(anilinocarbonyl)amino]-3-(3-nitrophenyl)propanoic acid has some limitations as well. It is not a natural substrate of proteases and may not accurately reflect the activity of the enzyme in vivo. Additionally, 3-[(anilinocarbonyl)amino]-3-(3-nitrophenyl)propanoic acid can be expensive and difficult to synthesize.

Future Directions

There are several future directions for research involving 3-[(anilinocarbonyl)amino]-3-(3-nitrophenyl)propanoic acid. One area of interest is the development of new protease substrates that are more accurate and reliable than 3-[(anilinocarbonyl)amino]-3-(3-nitrophenyl)propanoic acid. Another area of interest is the use of 3-[(anilinocarbonyl)amino]-3-(3-nitrophenyl)propanoic acid in the development of new drugs for the treatment of diseases such as cancer and Alzheimer's disease. Finally, there is a need for further research into the mechanisms of protein degradation and the regulation of protein turnover.

Synthesis Methods

3-[(anilinocarbonyl)amino]-3-(3-nitrophenyl)propanoic acid can be synthesized using a variety of methods. One of the most common methods involves the reaction of 3-nitrophenylpropanoic acid with aniline in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then purified using column chromatography.

Scientific Research Applications

3-[(anilinocarbonyl)amino]-3-(3-nitrophenyl)propanoic acid has been used extensively in scientific research as a tool for studying protein-protein interactions. It is commonly used in the synthesis of peptide substrates for proteases and has been used to study the activity of various enzymes such as caspases, matrix metalloproteinases, and cathepsins.